6-(Benzylthio)-3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-benzylsulfanyl-3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C20H18N4O2S/c1-25-16-9-8-15(12-17(16)26-2)20-22-21-18-10-11-19(23-24(18)20)27-13-14-6-4-3-5-7-14/h3-12H,13H2,1-2H3
• InChI Key: ADNQAENYMJUMGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC4=CC=CC=C4)OC
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

6-(Benzylthio)-3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It belongs to the class of triazolopyridazines and has been shown to have promising pharmacological properties.

Scientific Research Applications

Antiproliferative Activity

A study by Ilić et al. (2011) explored derivatives of [1,2,4]triazolo[4,3-b]pyridazin, which revealed significant antiproliferative activity against endothelial and tumor cells. These compounds, including structures related to 6-(Benzylthio)-3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine, show promise in cancer research for their cell growth inhibitory properties (Ilić, Ilaš, Liekens, Mátyus, & Kikelj, 2011).

Novel Ring System Exploration

Kosáry et al. (1986) synthesized a novel ring system, including 6H-1,2,4-triazino[4,3-b]1,2,4-triazolo[3,4-f]pyridazine, demonstrating the versatility and potential of triazolo[4,3-b]pyridazine derivatives in synthesizing new chemical structures. This study indicates the potential of such compounds in creating new pharmacologically active agents (Kosáry, Jerkovich, Pólos, & Kasztreiner, 1986).

Antiviral Activity

Shamroukh and Ali (2008) identified that derivatives of 6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazine exhibited promising antiviral activity against the hepatitis-A virus. This study highlights the potential use of triazolo[4,3-b]pyridazine derivatives in antiviral drug development (Shamroukh & Ali, 2008).

Ring Transformations in Chemistry

Kozhevnikov et al. (2005) investigated ring transformations of 1,2,4-triazine to pyridazine, including triazolo[4,3-b]pyridazines. This research contributes to the understanding of chemical transformations in heterocyclic chemistry, which is essential for the development of new pharmaceuticals (Kozhevnikov, Kataeva, Rusinov, Chupakhin, & Aleksandrov, 2005).

Antioxidant Abilities

Shakir, Ali, and Hussain (2017) synthesized compounds based on [1,2,4]triazolo[3,4-b][1,3,4]thiadiazin and found significant antioxidant abilities in some of these compounds. The antioxidant potential of these compounds can be beneficial in addressing oxidative stress-related diseases (Shakir, Ali, & Hussain, 2017).

Antimicrobial Activities

El-Salam et al. (2013) reported on the synthesis of triazolo[4,3-b]pyridazine-thione derivatives and their subsequent antimicrobial activity. This study underscores the potential use of such compounds in developing new antimicrobial agents (El-Salam, Mostafa, Ahmed, & Alothman, 2013).